Cas no 477713-71-6 (Carbamic acid, cyclohexyl-, 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl ester (9CI))

• Product Name: Carbamic acid, cyclohexyl-, 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl ester (9CI)
• CAS No: 477713-71-6
• MF: C₁₂H₁₆F₃N₃O₂
• MW: 291.269553184509
• MDL: MFCD02083451
• CID: 5228563
• Update Time: 2026-03-07

Carbamic acid, cyclohexyl-, 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, cyclohexyl-, 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl ester (9CI)

• MDL： MFCD02083451
• Inchi： 1S/C12H16F3N3O2/c1-18-9(12(13,14)15)7-10(17-18)20-11(19)16-8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,16,19)
• InChI Key： RYIZMHPXDOLFTA-UHFFFAOYSA-N
• SMILES： C(OC1C=C(C(F)(F)F)N(C)N=1)(=O)NC1CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on Carbamic acid, cyclohexyl-, 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl ester (9CI)

Carbamic Acid, Cyclohexyl-, 1-Methyl-5-(Trifluoromethyl)-1H-Pyrazol-3-Yl Ester (9CI)

The compound with CAS No 477713-71-6, known as Carbamic acid, cyclohexyl-, 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl ester (9CI), is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a carbamic acid moiety with a cyclohexyl group and a pyrazole ring substituted with a trifluoromethyl group. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the importance of carbamic acid derivatives in modern chemistry, particularly in the development of agrochemicals and pharmaceuticals. The cyclohexyl group in this compound contributes to its lipophilicity, enhancing its ability to interact with biological membranes. Meanwhile, the pyrazole ring, a five-membered aromatic heterocycle, is known for its versatility in chemical reactions and its role in stabilizing the molecule's structure. The presence of the trifluoromethyl group further enhances the compound's stability and bioavailability.

The synthesis of this compound involves a series of carefully designed reactions that ensure the precise assembly of its components. Researchers have explored various methodologies to optimize the synthesis process, including the use of transition metal catalysts and advanced coupling reactions. These advancements have not only improved the yield but also reduced the environmental impact of the manufacturing process.

In terms of biological activity, this compound has shown promising results in preliminary studies. Its ability to inhibit specific enzymes and pathways makes it a potential candidate for use in pest control and disease management. For instance, studies have demonstrated its efficacy as a pesticide, where it interferes with the nervous system of target organisms without causing significant harm to non-target species.

The application of this compound extends beyond agriculture. Its unique properties make it suitable for use in pharmaceuticals, where it can serve as a building block for more complex molecules with therapeutic potential. Additionally, the compound's stability under various environmental conditions suggests its potential use in industrial applications, such as coatings and adhesives.

Recent research has also focused on understanding the environmental fate of this compound. Studies indicate that it undergoes rapid degradation under sunlight and microbial action, reducing its persistence in the environment. This characteristic is crucial for ensuring that its use does not lead to long-term ecological impacts.

In conclusion, Carbamic acid, cyclohexyl-, 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl ester (9CI) is a versatile compound with a wide range of applications. Its unique structure and properties make it an invaluable tool in modern chemistry and biology. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in various industries.